Cas no 874219-35-9 ((4-fluoro-3-methoxycarbonylphenyl)boronic acid)

• Product Name: (4-fluoro-3-methoxycarbonylphenyl)boronic acid
• CAS No: 874219-35-9
• MF: C₈H₈BFO₄
• MW: 197.956126213074
• MDL: MFCD06801688
• CID: 69191
• PubChem ID: 253662238
• Update Time: 2024-10-26

(4-fluoro-3-methoxycarbonylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methoxycarbonylphenylboronic acid
• 4-Fluoro-3-(methoxycarbonyl)phenylboronic acid
• 4-Fluoro-3-(methoxycarbonyl)benzeneboronic acid
• 4-Fluoro-3-(methoxycarbonyl)phenylboronic Acid (contains varying amounts of Anhydride)
• (4-fluoro-3-methoxycarbonylphenyl)boronic acid
• 3-Carboxy-4-fluorophenylboronic acid
• 4-Fluoro-3-(methoxycarbonyl)benzeneboronic Acid (contains varying amounts of Anhydride)
• [4-fluoro-3-(methoxycarbonyl)phenyl]boronic acid
• (4-fluoro-3-(methoxycarbonyl)phenyl)boronic acid
• KSC495K9R
• GQBWFAIHGHHNMM-UHFFFAOYSA-N
• PC5015
• FCH921243
• SBB064117
• 1-Methyl 5-borono-2-fluorobenzoate (ACI)

• MDL： MFCD06801688
• Inchi： 1S/C8H8BFO4/c1-14-8(11)6-4-5(9(12)13)2-3-7(6)10/h2-4,12-13H,1H3
• InChI Key： GQBWFAIHGHHNMM-UHFFFAOYSA-N
• SMILES： O=C(C1C(F)=CC=C(B(O)O)C=1)OC

Computed Properties

• Exact Mass: 198.05000
• Monoisotopic Mass: 198.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Gray white crystals
• Density: 1.33
• Melting Point: 247-258°C
• Boiling Point: 364.7℃ at 760 mmHg
• Flash Point: 174.4 °C
• Refractive Index: 1.514
• PSA: 66.76000
• LogP: -0.70790

(4-fluoro-3-methoxycarbonylphenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides